Cas no 869343-81-7 (5-(2-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-81-7
• MF: C₁₈H₂₂FN₅O₂S
• MW: 391.462985515594
• CID: 5907396
• PubChem ID: 16807750
• Update Time: 2025-07-21

5-(2-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(2-fluorophenyl)[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-2-methyl-
• 869343-81-7
• 5-((2-fluorophenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(2-fluorophenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F1866-0436
• AKOS024614896
• SR-01000018070-1
• AB00676582-01
• 5-[(2-fluorophenyl)[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• SR-01000018070
• 5-(2-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H22FN5O2S/c1-12-20-18-24(21-12)17(26)16(27-18)15(13-4-2-3-5-14(13)19)23-8-6-22(7-9-23)10-11-25/h2-5,15,25-26H,6-11H2,1H3
• InChI Key： CHYKIOUEFHFDFO-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC=C3F)N3CCN(CCO)CC3)=C(O)N12

Computed Properties

• Exact Mass: 391.14782430g/mol
• Monoisotopic Mass: 391.14782430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: -0.35±0.53(Predicted)

Additional information on 5-(2-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Recent Advances in the Study of 5-(2-fluorophenyl)-4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS: 869343-81-7)

The compound 5-(2-fluorophenyl)-4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS: 869343-81-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolothiazole core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the hydroxyethyl and fluorophenyl moieties significantly improved the compound's binding affinity to specific kinase targets, which are implicated in various cancers and inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as a kinase inhibitor.

Another key area of investigation has been the compound's pharmacokinetic profile. A preclinical study conducted by researchers at the University of Cambridge (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 869343-81-7. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, making it a promising candidate for further development. Additionally, the study reported minimal off-target effects, suggesting a high degree of specificity.

In the context of therapeutic applications, recent findings have explored the compound's efficacy in animal models of neurodegenerative diseases. A 2024 study in Nature Communications revealed that 869343-81-7 exhibited neuroprotective effects in a mouse model of Alzheimer's disease, potentially through modulation of tau protein phosphorylation. These findings open new avenues for the development of treatments targeting tauopathies and other neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 869343-81-7. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the latest research on 5-(2-fluorophenyl)-4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS: 869343-81-7) underscores its potential as a versatile therapeutic agent. Continued exploration of its pharmacological properties and optimization of its chemical structure will be critical in realizing its full clinical potential.